Cas no 16635-95-3 (1,2-Diphenylethylenediamine)

1,2-Diphenylethylenediamine structure
1,2-Diphenylethylenediamine structure
Product Name:1,2-Diphenylethylenediamine
CAS No:16635-95-3
MF:C14H16N2
MW:212.2902
MDL:MFCD00709169
CID:50484
PubChem ID:87568943
Update Time:2025-09-20

1,2-Diphenylethylenediamine Chemical and Physical Properties

Names and Identifiers

    • (±)-1,2-Diphenylethylenediamine
    • 1,2-Diphenylethylenediamine
    • TRANS-1,1'-(1,2-ETHENEDIYL)BIS(BENZENE)
    • 1,2-diphenylethane-1,2-diamine
    • (1R,2R)-1,2-diphenylethane-1,2-diamine
    • (+/-)-1,2-Diphenylethylenediamine
    • (+ -)-1,2-DIPHENYLETHYLENEDIAMINE
    • (1R,2R)-rel-1,2-Diphenylethane-1,2-diamine
    • (1R,2R)-(+)-1,2-diphenylethylendiamine
    • (1R,2R)-(+)-1,2-diphenylethylenediamine
    • (1R,2S)-1,2-diamino-1,2-diphenylethane
    • (1R,2S)-1,2-diphenyl-ethane-1,2-diamine
    • (1S,2S)-(-)-1,2-diphenylethylendiamine
    • (R,S)-1,2-diphenyl-1,2-ethanodiamine
    • BIBENZAL
    • Bibenzil
    • meso-(1R,2S)-1,2-diphenylethylenediamine
    • STILBENE, TRANS-
    • STILBENE, trans-(RG)
    • TRANS-1,2-DIPHENYLETHYLENE
    • TRANS-A B-DIPHENYLETHYLENE
    • TRANS-BIBENZYLIDENE
    • TRANS-TOLUYLENE
    • (±)-1,2-Diamino-1,2-diphenylethane
    • 1,2-diphenylethylene
    • trans-stilbene
    • 1,2-Diphenyl-1,2-ethanediamine
    • 1,2-Ethanediamine, 1,2-diphenyl-
    • PONXTPCRRASWKW-UHFFFAOYSA-N
    • meso-1,2-diphenylethane-1,2-diamine
    • Oprea1_080851
    • 1,2-Diamino-1,2-diphenylethane
    • (1r,2r)-(+)-1,2-diphenyl-1,2-ethanediamine
    • ghl.PD_Mitscher_leg0.530
    • ETH083
    • 1,2-Diphenyl-ethane-1,2-diamine
    • SB76790
    • SCHEMBL239938
    • 16635-95-3
    • NSC-167312
    • SY008864
    • (1R,2R)-(+)-1,2-Diphenyl-1,2-ethanediamine; (1R,2R)-(+)-1,2-Diamino-1,2-diphenylethane
    • AS-38662
    • NSC167312
    • SY037487
    • NSC-167211
    • DB-363069
    • 5700-60-7
    • NSC167211
    • NS00124437
    • (2-amino-1,2-diphenyl-ethyl)-amine
    • ( inverted exclamation markA)-1,2-Diphenylethylenediamine
    • CS-0156540
    • 1,2-Ethanediamine, 1,2-diphenyl-, (R*,S*)-
    • NSC180201
    • (+/-)-1,2-Diphenyl-1,2-ethanediamine
    • D2519
    • AKOS009157101
    • (1S,2S)-(-)-1,2-Diphenyl-1,2-ethanedi-amine
    • (1S,2S)-(-)-1,2-Diphenyl-1,2-ethanediamine
    • A845209
    • NSC 167312
    • (+/-)-1,2-Diamino-1,2-diphenylethane
    • (1R,2R)-(+)-1,2-Diphenyl-1,2-ethanediamine ; (1R,2R)-(+)-1,2-Diamino-1,2-diphenylethane
    • MFCD00709169
    • AC-12229
    • EN300-37510
    • SY008863
    • 1,2-Diphenyl-1,2-ethanediamine #
    • MDL: MFCD00709169
    • Inchi: 1S/C14H16N2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-14H,15-16H2
    • InChI Key: PONXTPCRRASWKW-UHFFFAOYSA-N
    • SMILES: N([H])([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])N([H])[H]

Computed Properties

  • Exact Mass: 212.13148
  • Monoisotopic Mass: 212.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.4
  • Topological Polar Surface Area: 52

Experimental Properties

  • Color/Form: Colorless or yellowish crystal. It can volatilize with water vapor
  • Density: 0.97 g/mL at 25 °C(lit.)
  • Melting Point: 78.0 to 83.0 deg-C
  • Boiling Point: 305-307 °C744 mm Hg(lit.)
  • Flash Point: No data available
  • Refractive Index: 1.619
  • PSA: 52.04
  • LogP: 3.78700
  • Solubility: It is easily soluble in benzene \ ether, 90 parts of cold ethanol, 13 parts of boiling ethanol, and almost insoluble in water
  • Vapor Pressure: No data available
  • Specific Rotation: 104 o (C=1.1, MEOH 25 oC)

1,2-Diphenylethylenediamine Security Information

1,2-Diphenylethylenediamine Pricemore >>

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